Cas no 87969-58-2 (Bicyclo[2.1.1]hexan-2-ol, 1-methyl-)

• Product name: Bicyclo[2.1.1]hexan-2-ol, 1-methyl-
• CAS No: 87969-58-2
• MF: C₇H₁₂O
• MW: 112.16958
• CID: 649926
• PubChem ID: 13245711

Bicyclo[2.1.1]hexan-2-ol, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexan-2-ol, 1-methyl-
• 4-methylbicyclo[2.1.1]hexan-3-ol
• 87969-58-2
• DTXSID30531635
• 1-Methylbicyclo[2.1.1]hexan-2-ol

• Inchi： InChI=1S/C7H12O/c1-7-3-5(4-7)2-6(7)8/h5-6,8H,2-4H2,1H3
• InChI Key： KABYAYRKZARQQO-UHFFFAOYSA-N
• SMILES： CC12CC(C1)CC2O

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 1.1